Cas no 89783-71-1 (3,8-dihydroxy-1,2,4,6-tetramethoxy-9H-xanthen-9-one)

3,8-dihydroxy-1,2,4,6-tetramethoxy-9H-xanthen-9-one structure
89783-71-1 structure
Product Name:3,8-dihydroxy-1,2,4,6-tetramethoxy-9H-xanthen-9-one
CAS No:89783-71-1
MF:C17H16O8
MW:348.304145812988
CID:1944744
PubChem ID:5491389
Update Time:2025-04-21

3,8-dihydroxy-1,2,4,6-tetramethoxy-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 3,8-dihydroxy-1,2,4,6-tetramethoxy-9H-xanthen-9-one
    • 3,8-dihydroxy-1,2,4,6-tetramethoxyxanthen-9-one
    • 89783-71-1
    • DTXSID50237900
    • DTXCID60160391
    • Inchi: 1S/C17H16O8/c1-21-7-5-8(18)10-9(6-7)25-15-11(12(10)19)14(22-2)16(23-3)13(20)17(15)24-4/h5-6,18,20H,1-4H3
    • InChI Key: QBQFVALIXCEGIQ-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C(C2C(=C(C(=C(C1=2)OC)O)OC)OC)=O)O)OC

Computed Properties

  • Exact Mass: 348.084517
  • Monoisotopic Mass: 348.084517
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.413
  • Boiling Point: 598.2°C at 760 mmHg
  • Flash Point: 221.4°C
  • Refractive Index: 1.614
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm